Cas no 2228771-12-6 (1-(3-methylpyridin-2-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(3-methylpyridin-2-yl)cyclopropane-1-carbaldehyde
• CAS No: 2228771-12-6
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 6280662
• PubChem ID: 165619454
• Update Time: 2025-10-30

1-(3-methylpyridin-2-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylpyridin-2-yl)cyclopropane-1-carbaldehyde
• EN300-1835902
• 2228771-12-6

• Inchi： 1S/C10H11NO/c1-8-3-2-6-11-9(8)10(7-12)4-5-10/h2-3,6-7H,4-5H2,1H3
• InChI Key： FKMXQDSCWWRJTD-UHFFFAOYSA-N
• SMILES： O=CC1(C2C(C)=CC=CN=2)CC1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30Ų

Additional information on 1-(3-methylpyridin-2-yl)cyclopropane-1-carbaldehyde

Introduction to 1-(3-methylpyridin-2-yl)cyclopropane-1-carbaldehyde (CAS No: 2228771-12-6)

1-(3-methylpyridin-2-yl)cyclopropane-1-carbaldehyde, identified by the CAS number 2228771-12-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic aldehydes, characterized by its unique structural framework that combines a cyclopropane ring with a pyridine moiety, further functionalized by an aldehyde group. The presence of these distinct structural features imparts unique chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The 3-methylpyridin-2-yl substituent in the molecule plays a crucial role in modulating its pharmacological profile. Pyridine derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a cyclopropane ring introduces additional rigidity to the molecular structure, which can influence both the electronic properties and the spatial orientation of functional groups. This structural motif is particularly interesting because cyclopropanes are known to enhance binding affinity and metabolic stability in drug candidates.

In recent years, there has been a growing interest in leveraging such structural motifs for drug discovery. The aldehyde group at the cyclopropane ring position (cyclopropane-1-carbaldehyde) serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives through condensation reactions, nucleophilic additions, or oxidation processes. These transformations open up avenues for exploring new pharmacophores and improving drug-like properties such as solubility, bioavailability, and target specificity.

Current research in medicinal chemistry increasingly highlights the potential of 1-(3-methylpyridin-2-yl)cyclopropane-1-carbaldehyde as a building block for innovative therapeutic agents. Studies have demonstrated its utility in generating novel compounds with promising activities against various diseases. For instance, derivatives of this scaffold have been investigated for their interactions with enzymes and receptors implicated in neurological disorders, such as Alzheimer's disease and Parkinson's disease. The pyridine moiety is particularly relevant here, as it can mimic natural substrates or inhibitors of key enzymatic pathways.

The cyclopropane ring itself is a structurally intriguing feature that has been exploited in drug design due to its ability to adopt specific conformations that optimize binding interactions. In some cases, the strain energy stored within the cyclopropane bond can enhance electrophilicity at certain reactive sites, facilitating Michael addition reactions or other nucleophilic attacks. This characteristic makes 1-(3-methylpyridin-2-yl)cyclopropane-1-carbaldehyde a compelling candidate for generating molecules with enhanced binding affinity or altered metabolic profiles.

Advances in computational chemistry and molecular modeling have further accelerated the exploration of this compound's potential. Virtual screening techniques have been employed to identify lead compounds derived from this scaffold that exhibit high affinity for biological targets. These computational approaches complement experimental efforts by predicting favorable interactions between 1-(3-methylpyridin-2-yl)cyclopropane-1-carbaldehyde derivatives and potential therapeutic targets, thereby streamlining the drug discovery process.

The synthesis of 1-(3-methylpyridin-2-yl)cyclopropane-1-carbaldehyde involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity and yield. Key synthetic strategies often begin with readily available precursors such as 3-methylpyridine or its halogenated analogs, followed by cyclopropanation reactions to introduce the three-membered ring. Subsequent functionalization at the aldehyde position completes the molecular architecture. Recent methodological developments have improved both efficiency and scalability in these synthetic routes, making this compound more accessible for large-scale applications in research and development.

Evaluation of 1-(3-methylpyridin-2-yl)cyclopropane-1-carbaldehyde derivatives has revealed several promising pharmacological profiles. For example, some analogs have shown inhibitory activity against enzymes involved in cancer progression, such as kinases and proteases. The combination of pyridine and cyclopropane motifs may contribute to selective targeting by influencing hydrogen bonding patterns and hydrophobic interactions with protein active sites. Additionally, these derivatives have been explored for their potential antimicrobial properties against resistant bacterial strains, underscoring their versatility as scaffolds for antimicrobial agents.

The future direction of research involving 1-(3-methylpyridin-2-yl)cyclopropane-1-carbaldehyde is likely to focus on optimizing its pharmacokinetic properties through structure-based drug design principles. By fine-tuning substituents around the pyridine ring or modifying the cyclopropane moiety, researchers aim to enhance oral bioavailability, reduce off-target effects, and improve tissue distribution. Such efforts are critical for translating promising preclinical findings into effective therapeutic interventions.

In conclusion, 1-(3-methylpyridin-2-yl)cyclopropane-1-carbaldehyde (CAS No: 2228771-12-6) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups offers diverse opportunities for generating novel bioactive molecules with applications across multiple therapeutic areas. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.